![molecular formula C18H14N2O3S B3449221 4-(phenylsulfonyl)-N-3-pyridinylbenzamide](/img/structure/B3449221.png)
4-(phenylsulfonyl)-N-3-pyridinylbenzamide
Overview
Description
4-(phenylsulfonyl)-N-3-pyridinylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of 4-(phenylsulfonyl)-N-3-pyridinylbenzamide involves the inhibition of specific enzymes and pathways that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer progression. By inhibiting the activity of HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to modulate the activity of certain neurotransmitters and receptors, which may have implications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific pathways and enzymes that are targeted by this compound. In cancer cells, this compound can induce cell cycle arrest and apoptosis, which can lead to the inhibition of cancer cell growth. In addition, this compound can modulate the activity of certain neurotransmitters and receptors, which may have implications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(phenylsulfonyl)-N-3-pyridinylbenzamide in laboratory experiments is its high potency and selectivity. This compound has been shown to selectively target specific enzymes and pathways, which can lead to improved efficacy and reduced side effects. In addition, this compound has been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood.
One of the limitations of using this compound in laboratory experiments is its potential toxicity. This compound can induce cell cycle arrest and apoptosis, which can lead to toxicity in normal cells. In addition, this compound may have off-target effects, which can lead to unintended consequences.
Future Directions
There are several future directions for the research on 4-(phenylsulfonyl)-N-3-pyridinylbenzamide. One of the future directions is the development of new drugs based on this compound. By modifying the chemical structure of this compound, it may be possible to improve its efficacy and reduce its toxicity. In addition, the potential applications of this compound in other fields such as immunology and infectious diseases should be explored. Finally, the use of this compound in combination with other drugs may lead to improved therapeutic outcomes.
Scientific Research Applications
4-(phenylsulfonyl)-N-3-pyridinylbenzamide has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes and pathways involved in cancer progression. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters and receptors, which may have implications in the treatment of neurological disorders. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
4-(benzenesulfonyl)-N-pyridin-3-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3S/c21-18(20-15-5-4-12-19-13-15)14-8-10-17(11-9-14)24(22,23)16-6-2-1-3-7-16/h1-13H,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVXSXXWEHBOUMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.